Cas no 307309-88-2 (3-cyclohexyl-1-(piperidin-4-yl)urea)
3-cyclohexyl-1-(piperidin-4-yl)urea Chemical and Physical Properties
Names and Identifiers
-
- Urea, N-cyclohexyl-N'-4-piperidinyl-
- 3-cyclohexyl-1-(piperidin-4-yl)urea
- G54241
- CS-0251170
- Z278090966
- EN300-53849
- 307309-88-2
- 1-cyclohexyl-3-piperidin-4-ylurea
- CHEMBL3642238
- BDBM100413
- AKOS000137912
- US8501783, 1602
- SCHEMBL8232157
-
- Inchi: InChI=1S/C12H23N3O/c16-12(14-10-4-2-1-3-5-10)15-11-6-8-13-9-7-11/h10-11,13H,1-9H2,(H2,14,15,16)
- InChI Key: KFISGQPZWHFTLU-UHFFFAOYSA-N
- SMILES: C1CCC(CC1)NC(=O)NC2CCNCC2
Computed Properties
- Exact Mass: 225.184112366g/mol
- Monoisotopic Mass: 225.184112366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 53.2Ų
3-cyclohexyl-1-(piperidin-4-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C995293-25mg |
3-cyclohexyl-1-(piperidin-4-yl)urea |
307309-88-2 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C995293-50mg |
3-cyclohexyl-1-(piperidin-4-yl)urea |
307309-88-2 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C995293-250mg |
3-cyclohexyl-1-(piperidin-4-yl)urea |
307309-88-2 | 250mg |
$ 365.00 | 2022-06-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01083103-1g |
3-Cyclohexyl-1-(piperidin-4-yl)urea |
307309-88-2 | 98% | 1g |
¥2263.0 | 2023-01-30 | |
| Enamine | EN300-53849-0.05g |
3-cyclohexyl-1-(piperidin-4-yl)urea |
307309-88-2 | 95.0% | 0.05g |
$102.0 | 2025-02-20 | |
| Enamine | EN300-53849-0.1g |
3-cyclohexyl-1-(piperidin-4-yl)urea |
307309-88-2 | 95.0% | 0.1g |
$151.0 | 2025-02-20 | |
| Enamine | EN300-53849-0.25g |
3-cyclohexyl-1-(piperidin-4-yl)urea |
307309-88-2 | 95.0% | 0.25g |
$216.0 | 2025-02-20 | |
| Enamine | EN300-53849-0.5g |
3-cyclohexyl-1-(piperidin-4-yl)urea |
307309-88-2 | 95.0% | 0.5g |
$340.0 | 2025-02-20 | |
| Enamine | EN300-53849-1.0g |
3-cyclohexyl-1-(piperidin-4-yl)urea |
307309-88-2 | 95.0% | 1.0g |
$437.0 | 2025-02-20 | |
| Enamine | EN300-53849-2.5g |
3-cyclohexyl-1-(piperidin-4-yl)urea |
307309-88-2 | 95.0% | 2.5g |
$856.0 | 2025-02-20 |
3-cyclohexyl-1-(piperidin-4-yl)urea Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 3-cyclohexyl-1-(piperidin-4-yl)urea
3-Cyclohexyl-1-(Piperidin-4-yl)Urea: A Comprehensive Overview
The compound with CAS No. 307309-88-2, commonly referred to as 3-cyclohexyl-1-(piperidin-4-yl)urea, has garnered significant attention in the fields of organic chemistry and pharmacology. This urea derivative is characterized by its unique structure, which combines a cyclohexyl group and a piperidinyl moiety, making it a versatile compound with potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and its pharmacological evaluation have further highlighted its significance in contemporary research.
3-Cyclohexyl-1-(piperidin-4-yl)urea is synthesized through a multi-step process that involves the reaction of cyclohexyl isocyanate with 4-piperidinecarboxylic acid. This reaction pathway has been optimized in recent studies to enhance yield and purity, ensuring the compound's suitability for advanced applications. The molecule's structure is notable for its ability to form hydrogen bonds, which contributes to its stability and bioavailability. Researchers have explored its potential as a scaffold for developing novel therapeutic agents, particularly in the treatment of neurodegenerative diseases and inflammatory conditions.
Recent studies have focused on the pharmacokinetic properties of 3-cyclohexyl-1-(piperidin-4-yl)urea, revealing promising results in terms of absorption, distribution, metabolism, and excretion (ADME). These findings suggest that the compound could serve as a lead molecule for drug development programs targeting specific receptor systems. Additionally, its ability to modulate enzyme activity has been explored in vitro, further underscoring its potential as a pharmacological tool.
In terms of application domains, 3-cyclohexyl-1-(piperidin-4-yl)urea has been investigated for its role in biomedical research and materials science. Its unique chemical properties make it an ideal candidate for designing advanced materials with tailored functionalities. For instance, researchers have explored its use in creating stimuli-responsive polymers and drug delivery systems, leveraging its structural versatility.
The safety profile of 3-cyclohexyl-1-(piperidin-4-yl)urea has also been evaluated in preclinical studies. These studies indicate that the compound exhibits low toxicity at therapeutic doses, making it a safer option for potential clinical applications. However, further research is required to fully understand its long-term effects and interactions with other biological systems.
Looking ahead, the continued exploration of 3-cyclohexyl-1-(piperidin-4-yl)urea holds immense promise for advancing both chemical synthesis and therapeutic development. Its ability to serve as a versatile building block for complex molecules positions it as a key player in future research endeavors. As scientific understanding of this compound deepens, it is anticipated that new applications will emerge, further solidifying its role in modern science.
307309-88-2 (3-cyclohexyl-1-(piperidin-4-yl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)